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For Researchers, Scientists, and Drug Development Professionals

Abstract
Undecanenitrile, with the CAS number 2244-07-7, is a long-chain aliphatic nitrile that serves

as a versatile intermediate in various chemical syntheses. This document provides an in-depth

technical overview of undecanenitrile, encompassing its chemical and physical properties,

detailed synthesis protocols, and its applications, with a particular focus on its relevance to the

fields of fragrance, agrochemical, and pharmaceutical development. Furthermore, this guide

delves into the toxicological profile of undecanenitrile, elucidating the metabolic pathways that

govern its biological activity. All quantitative data are presented in standardized tables for clarity

and ease of comparison. Experimental workflows and metabolic pathways are visualized

through detailed diagrams to facilitate a comprehensive understanding of the core concepts.

Chemical and Physical Properties
Undecanenitrile is a colorless to pale yellow liquid with a characteristic nitrile odor. It is a

member of the nitrile family, characterized by the presence of a cyano (-C≡N) functional group.

Its long alkyl chain imparts significant non-polar character, influencing its solubility and other

physical properties.

Table 1: Physicochemical Properties of Undecanenitrile[1][2]
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Property Value

Molecular Formula C₁₁H₂₁N

Molecular Weight 167.29 g/mol

CAS Number 2244-07-7

Appearance Colorless to pale yellow liquid

Density 0.82 g/cm³ at 20°C

Boiling Point 129 °C at 11 mmHg

Melting Point -5.8 °C

Flash Point 100.6 °C

Refractive Index 1.433 at 20°C

Vapor Pressure 0.0187 mmHg at 25°C

Solubility

Soluble in organic solvents (e.g., hexane,

dichloromethane); limited solubility in water (<1

g/100 mL)[3]

Table 2: Spectroscopic Data for Undecanenitrile

Spectroscopic Technique Key Data Points

Mass Spectrometry (GC-MS) Top 5 Peaks (m/z): 41, 97, 43, 96, 57

Infrared (IR) Spectroscopy
Characteristic nitrile (-C≡N) stretch typically

observed around 2240-2260 cm⁻¹

Nuclear Magnetic Resonance (NMR)

¹H NMR and ¹³C NMR spectra would show

signals corresponding to the long aliphatic chain

and the nitrile carbon.

Synthesis of Undecanenitrile
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Undecanenitrile can be synthesized through various methods, with the nucleophilic

substitution of an undecyl halide by a cyanide salt being a common and well-established route.

The following is a representative experimental protocol for this synthesis.

Experimental Protocol: Synthesis via Nucleophilic
Substitution
Objective: To synthesize undecanenitrile from 1-bromodecane.

Materials:

1-Bromodecane

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO)

Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve sodium cyanide in dimethyl sulfoxide.

Addition of Alkyl Halide: Slowly add 1-bromodecane to the stirred solution at room

temperature.

Reaction: Heat the reaction mixture to a temperature of 80-100°C and maintain it under

reflux with vigorous stirring for several hours. The progress of the reaction can be monitored

by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

a separatory funnel containing water.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

Washing: Combine the organic layers and wash them with brine to remove any remaining

DMSO and inorganic salts.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary

evaporator.

Purification: The crude undecanenitrile can be purified by vacuum distillation to yield the

final product.
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General Workflow for Undecanenitrile Synthesis

1-Bromodecane + NaCN
in DMSO

Heating under Reflux
(80-100°C)

Quenching with Water

Extraction with
Diethyl Ether

Washing with Brine

Drying over MgSO4

Solvent Removal
(Rotary Evaporation)

Vacuum Distillation

Pure Undecanenitrile
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A generalized workflow for the synthesis of undecanenitrile.
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Applications in Research and Development
Undecanenitrile is a valuable intermediate in organic synthesis with applications in several

industries.

Fragrance Industry: Due to its fruity odor, undecanenitrile is utilized in the formulation of

fragrances and flavorings.[1]

Chemical Synthesis: The nitrile group can be readily converted into other functional groups

such as amines, carboxylic acids, and amides, making undecanenitrile a versatile precursor

for a wide range of more complex molecules. It is particularly useful in the production of fatty

acid derivatives and heterocyclic compounds.[2]

Pharmaceutical and Agrochemical Research: While specific examples for undecanenitrile
are not prominently documented in publicly available literature, the nitrile moiety is a key

functional group in many pharmaceuticals and agrochemicals. The incorporation of a nitrile

group can enhance the biological activity of a molecule. Therefore, undecanenitrile serves

as a potential building block in the synthesis of new therapeutic agents and crop protection

chemicals.

Toxicology and Biological Activity
The primary mechanism of toxicity for aliphatic nitriles, including undecanenitrile, is the

metabolic release of cyanide. This process is mediated by the cytochrome P450 enzyme

system in the liver.

Metabolic Pathway
The biotransformation of undecanenitrile involves the oxidation of the carbon atom alpha to

the nitrile group. This hydroxylation results in the formation of an unstable cyanohydrin

intermediate, which then decomposes to release a cyanide ion and an aldehyde. The liberated

cyanide ion is a potent inhibitor of cellular respiration.
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Metabolic Pathway of Undecanenitrile
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Metabolic activation of undecanenitrile leading to cyanide release.

Toxicological Data
Undecanenitrile is classified as harmful if swallowed, in contact with skin, or if inhaled. It can

also cause skin and serious eye irritation.

Table 3: GHS Hazard and Precautionary Statements
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Hazard Statements Precautionary Statements

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

H312: Harmful in contact with skin
P270: Do not eat, drink or smoke when using

this product.

H315: Causes skin irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation
P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

H332: Harmful if inhaled
P302+P352: IF ON SKIN: Wash with plenty of

water.

H335: May cause respiratory irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Conclusion
Undecanenitrile (CAS 2244-07-7) is a significant chemical intermediate with established use

in the fragrance industry and potential for broader applications in pharmaceutical and

agrochemical research. Its synthesis is achievable through standard organic chemistry

techniques. A thorough understanding of its toxicological profile, which is primarily driven by its

metabolism to cyanide, is crucial for its safe handling and application. This technical guide

provides a foundational resource for professionals working with or considering the use of

undecanenitrile in their research and development endeavors. Further investigation into its

specific roles as a precursor in the synthesis of bioactive molecules is warranted to fully realize

its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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